Cas no 2031268-74-1 (tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate
• CAS No: 2031268-74-1
• MF: C₁₂H₂₁F₃N₂O₂
• MW: 282.302553892136
• CID: 4634089
• Update Time: 2025-10-31

tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[4-(trifluoromethyl)-3-piperidinyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate

• Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-7-8-6-16-5-4-9(8)12(13,14)15/h8-9,16H,4-7H2,1-3H3,(H,17,18)
• InChI Key： QYQCZITWJGCWFA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C(C(F)(F)F)CCNC1

Additional information on tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate

Comprehensive Overview of tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate (CAS No. 2031268-74-1)

The compound tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate (CAS No. 2031268-74-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperidine core and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating biological activity, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key features of tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate is its carbamate functional group, which is known for enhancing stability and bioavailability in drug design. The presence of the tert-butyl moiety further contributes to its steric protection, making it a preferred choice for protecting amine groups during multi-step synthetic processes. This compound is often explored in the context of medicinal chemistry and drug discovery, where its structural attributes align with the demand for novel scaffolds.

In recent years, the scientific community has shown growing interest in trifluoromethylated compounds, as the CF3 group is known to improve lipophilicity and metabolic stability. This trend is reflected in the surge of publications and patents involving 2031268-74-1, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's versatility also extends to catalysis and material science, where its electronic properties are leveraged for advanced applications.

From a synthetic perspective, tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate is typically prepared via multi-step organic synthesis, involving amine protection and selective functionalization strategies. Its piperidine ring offers a rigid framework that can be further modified to yield derivatives with tailored properties. This adaptability has made it a focal point in high-throughput screening programs aimed at identifying new lead compounds.

The compound's relevance is further underscored by its alignment with current trends in green chemistry and sustainable synthesis. Researchers are actively investigating eco-friendly routes to produce 2031268-74-1, minimizing waste and energy consumption. Such efforts resonate with the broader push toward environmentally benign chemical processes, a topic of high interest in both academic and industrial circles.

In summary, tert-butyl N-{[4-(trifluoromethyl)piperidin-3-yl]methyl}carbamate (CAS No. 2031268-74-1) represents a compelling case study in modern chemical research. Its structural complexity, combined with its applicability across diverse fields, positions it as a molecule of enduring significance. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovation in organic synthesis and drug development.